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BREVISCAPIN BREVISCAPIN
Brand Name: Vulcanchem
CAS No.: 116122-36-2
VCID: VC0051564
InChI: InChI=1S/C21H18O12/c22-8-3-1-7(2-4-8)10-5-9(23)13-11(31-10)6-12(14(24)15(13)25)32-21-18(28)16(26)17(27)19(33-21)20(29)30/h1-6,16-19,21-22,24-28H,(H,29,30)/t16-,17-,18+,19-,21+/m0/s1
SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)O)O
Molecular Formula: C21H18O11.C21H18O12
Molecular Weight: 908.723

BREVISCAPIN

CAS No.: 116122-36-2

Main Products

VCID: VC0051564

Molecular Formula: C21H18O11.C21H18O12

Molecular Weight: 908.723

BREVISCAPIN - 116122-36-2

CAS No. 116122-36-2
Product Name BREVISCAPIN
Molecular Formula C21H18O11.C21H18O12
Molecular Weight 908.723
IUPAC Name (2S,3S,4S,5R,6S)-6-[5,6-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C21H18O12/c22-8-3-1-7(2-4-8)10-5-9(23)13-11(31-10)6-12(14(24)15(13)25)32-21-18(28)16(26)17(27)19(33-21)20(29)30/h1-6,16-19,21-22,24-28H,(H,29,30)/t16-,17-,18+,19-,21+/m0/s1
SMILES C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)O)O
PubChem Compound 185617
Last Modified Nov 17 2021
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